Cas no 890099-73-7 (3-Acetoxy-3'-phenoxybenzophenone)

• Product Name: 3-Acetoxy-3'-phenoxybenzophenone
• CAS No: 890099-73-7
• MF: C₂₁H₁₆O₄
• MW: 332.349346160889
• CID: 879518
• PubChem ID: 24722947
• Update Time: 2025-11-02

3-Acetoxy-3'-phenoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(3-phenoxybenzoyl)phenyl] acetate
• 3-ACETOXY-3'-PHENOXYBENZOPHENONE
• MFCD07782982
• DTXSID10641640
• AKOS016018192
• 3-(3-Phenoxybenzoyl)phenyl acetate
• 890099-73-7
• 3-Acetoxy-3'-phenoxybenzophenone

• Inchi： 1S/C21H16O4/c1-15(22)24-19-11-5-7-16(13-19)21(23)17-8-6-12-20(14-17)25-18-9-3-2-4-10-18/h2-14H,1H3
• InChI Key： ZZZADQJQQXAXHX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C1C=CC=C(C=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 332.10485899g/mol
• Monoisotopic Mass: 332.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-Acetoxy-3'-phenoxybenzophenone

Comprehensive Guide to 3-Acetoxy-3'-phenoxybenzophenone (CAS No. 890099-73-7): Properties, Applications, and Market Insights

3-Acetoxy-3'-phenoxybenzophenone (CAS No. 890099-73-7) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, often referred to by its abbreviated name 3-APBP, is a derivative of benzophenone, which is widely known for its versatility in various applications. The unique structural features of 3-Acetoxy-3'-phenoxybenzophenone make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of advanced materials and bioactive compounds.

The molecular formula of 3-Acetoxy-3'-phenoxybenzophenone is C₂₁H₁₆O₄, and it exhibits a molecular weight of approximately 332.35 g/mol. The compound is characterized by the presence of an acetoxy group (-OCOCH₃) and a phenoxy group (-OPh) attached to the benzophenone core. These functional groups contribute to its reactivity and solubility, making it a useful building block in organic synthesis. Researchers and industry professionals often seek 3-APBP for its ability to participate in various chemical reactions, including esterifications, etherifications, and coupling reactions.

One of the most notable applications of 3-Acetoxy-3'-phenoxybenzophenone is in the field of polymer chemistry. The compound serves as a key intermediate in the production of high-performance polymers, such as polyesters and polycarbonates, which are used in automotive, aerospace, and electronic industries. The incorporation of 3-APBP into polymer chains can enhance thermal stability, mechanical strength, and UV resistance, making these materials ideal for demanding environments. Additionally, the compound's ability to absorb UV light has led to its use in the formulation of sunscreens and other UV-protective coatings.

In the pharmaceutical sector, 3-Acetoxy-3'-phenoxybenzophenone is explored for its potential as a precursor in the synthesis of bioactive molecules. Its benzophenone core is a common motif in many drugs, particularly those targeting inflammatory and neurological disorders. Recent studies have investigated the compound's role in the development of novel therapeutics, with a focus on its antioxidant and anti-inflammatory properties. As the demand for innovative drug candidates grows, 3-APBP is expected to play a pivotal role in medicinal chemistry research.

The market for 3-Acetoxy-3'-phenoxybenzophenone is driven by its diverse applications and the increasing demand for advanced materials. According to industry reports, the global market for benzophenone derivatives is projected to grow at a steady rate, with 3-APBP being one of the key contributors. Manufacturers are investing in scalable synthesis methods to meet the rising demand, particularly from the Asia-Pacific region, where the chemical and pharmaceutical industries are expanding rapidly. Environmental regulations and sustainability concerns are also shaping the production processes, with a focus on greener and more efficient synthetic routes.

For researchers and procurement specialists, sourcing high-quality 3-Acetoxy-3'-phenoxybenzophenone is critical. The compound is available from several reputable suppliers, but it is essential to verify its purity and stability before use. Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to characterize 3-APBP and ensure its suitability for specific applications. Storage recommendations typically include keeping the compound in a cool, dry place, away from direct sunlight and moisture, to maintain its integrity over time.

In conclusion, 3-Acetoxy-3'-phenoxybenzophenone (CAS No. 890099-73-7) is a multifaceted compound with significant potential in various industries. Its unique chemical properties, coupled with its wide-ranging applications, make it a valuable asset in organic synthesis, polymer chemistry, and pharmaceutical research. As advancements in material science and drug discovery continue, the relevance of 3-APBP is expected to grow, solidifying its position as a key player in the chemical landscape.